Cas no 2090614-29-0 (1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2090614-29-0
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5721813
• PubChem ID: 121208493
• Update Time: 2025-10-29

1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F2157-0049
• 1-[(1-methylazetidin-3-yl)methyl]triazole-4-carboxylic acid
• 1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2090614-29-0
• AKOS026717891
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(1-methyl-3-azetidinyl)methyl]-

• Inchi： 1S/C8H12N4O2/c1-11-2-6(3-11)4-12-5-7(8(13)14)9-10-12/h5-6H,2-4H2,1H3,(H,13,14)
• InChI Key： ZCRHSBHJELUGSN-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2CN(C)C2)N=N1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 391.1±38.0 °C(Predicted)
• pka: 3.29±0.50(Predicted)

Additional information on 1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid

1-((1-Methylazetidin-3-yl)methyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2090614-29-0, known as 1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of a methylazetidine moiety and a triazole carboxylic acid group, which contributes to its diverse chemical properties and potential biological activities. Recent studies have highlighted its promising applications in drug discovery and development, particularly in the context of targeting specific biological pathways and diseases.

The methylazetidine ring system in this compound is a four-membered heterocycle that imparts rigidity and stability to the molecule. This structural feature is crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The triazole carboxylic acid group, on the other hand, introduces hydrogen bonding capabilities and enhances the molecule's solubility in aqueous environments. These characteristics make the compound an attractive candidate for further exploration in therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid through various routes. One notable approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method allows for the precise construction of the triazole ring while maintaining control over stereochemistry and regioselectivity. The integration of these advanced synthetic techniques has significantly improved the scalability and cost-effectiveness of producing this compound on a larger scale.

In terms of biological activity, 1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid has demonstrated potent inhibitory effects against several key enzymes and receptors implicated in various pathological conditions. For instance, studies have shown that this compound exhibits selective inhibition of kinases involved in cancer cell proliferation and survival pathways. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it possesses favorable bioavailability when administered orally, which is a critical factor for its potential use as an oral therapeutic agent. Furthermore, its metabolic stability and low toxicity profiles make it a promising candidate for long-term treatment regimens.

One of the most exciting developments involving CAS No. 2090614-29-0 is its role in targeted drug delivery systems. Researchers have explored its ability to serve as a scaffold for attaching targeting ligands or imaging agents, enabling precise delivery of therapeutic payloads to specific tissues or cells. This approach has shown particular promise in oncology applications where selective targeting of tumor cells can significantly reduce off-target effects and improve treatment outcomes.

In conclusion, 1-((1-methylazetidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid represents a cutting-edge molecule with immense potential in the field of drug discovery. Its unique structural features, combined with recent advances in synthetic methods and biological characterization, position it as a valuable tool for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound is expected to play an increasingly important role in advancing innovative treatments for complex diseases.